5,7-Dioxo-6,7-dihydro-5H-cyclopenta[b]pyridine-6-carbonitrile

• IUPAC Name: 5,7-dioxocyclopenta[b]pyridine-6-carbonitrile
• InChI: InChI=1S/C9H4N2O2/c10-4-6-8(12)5-2-1-3-11-7(5)9(6)13/h1-3,6H
• InChI Key: QITUFNAYLRCNDO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=O)C(C2=O)C#N)N=C1
• Molecular Formula: C9H4N2O2
• DSSTOX Substance ID: DTXSID00494506
• Molecular Weight: 172.14 g/mol
• CAS No.: 61362-23-0

Description

“5,7-Dioxo-6,7-dihydro-5H-cyclopenta[b]pyridine-6-carbonitrile” is a chemical compound that is part of the 6,7-dihydro-5H-cyclopenta[b]pyridin-5-one analogues. These analogues are synthesized through the manganese-catalyzed oxidation of the CH2 adjacent to the pyridine moiety in water.

Synthesis Analysis

The synthesis of these analogues is achieved using Mn (OTf)2 as a catalyst and t-BuOOH (65% in H2O) as an oxidant at 25 °C in H2O with high yield and excellent chemoselectivity. This catalytic system was also used efficiently for the direct oxidation of substituted benzylpyridines and 2-ethylpyridine in t-BuOH.

Molecular Structure Analysis

The molecular structure of these analogues was studied by X-ray structural analysis. The structure contains the target bicyclic cyclopenta[b]pyridine structure.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these analogues represent a profound structural transformation. According to chromatography data, cyanothioacetamide is initially formed which then undergoes the Knoevenagel condensation with aldehydes. The resulting alkenes are involved in the Stork alkylation with enamine. The obtained adducts undergo intramolecular cyclotransamination with the formation of salts containing the target bicyclic cyclopenta[b]pyridine structure.

Physical and Chemical Properties Analysis

The physical and chemical properties of these analogues include high yield and excellent chemoselectivity. More specific properties such as melting point and NMR data can be found in the referenced papers.

Mechanism of Action

The mechanism of action of these analogues involves the direct oxidation of 2,3-cyclopentenopyridine analogues. This is achieved using Mn (OTf)2 as a catalyst and t-BuOOH (65% in H2O) as an oxidant at 25 °C in H2O.

Future Directions

The future directions for the study of these analogues could involve further exploration of their synthesis methods, as well as their potential applications. Given their structural similarity to certain alkaloids, they may have potential uses in medicinal chemistry or other fields.